Cas no 867166-09-4 (8-Chloro-3-cyclobutylimidazo[1,5-a]pyrazine)

8-Chloro-3-cyclobutylimidazo[1,5-a]pyrazine is a heterocyclic compound featuring a fused imidazo[1,5-a]pyrazine core with a chloro substituent at the 8-position and a cyclobutyl group at the 3-position. This structure imparts unique reactivity and potential as a versatile intermediate in medicinal chemistry and drug discovery. The chloro group enhances electrophilic substitution opportunities, while the cyclobutyl moiety contributes to steric and conformational diversity, making it valuable for structure-activity relationship studies. Its rigid scaffold is suitable for targeting biologically relevant pathways, particularly in the development of kinase inhibitors or GPCR modulators. The compound’s synthetic accessibility and functional group compatibility further support its utility in lead optimization and scaffold diversification.

8-Chloro-3-cyclobutylimidazo[1,5-a]pyrazine structure

867166-09-4 structure

Product Name:8-Chloro-3-cyclobutylimidazo[1,5-a]pyrazine

CAS No:867166-09-4

MF:C₁₀H₁₀ClN₃

MW:207.659500598907

CID:1083770

PubChem ID:42609363

Update Time:2025-05-28

8-Chloro-3-cyclobutylimidazo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

- 8-Chloro-3-cyclobutylimidazo[1,5-a]pyrazine
- 8-chloro-3-cyclobutyl-Imidazo[1,5-a]pyrazine
- A841811
- DTXSID10654992
- SCHEMBL400651
- FT-0658305
- 867166-09-4
- QKTHPZLWERNYEN-UHFFFAOYSA-N
- 8-Chloro-3-cyclobutylimidazo[1,5-alpha]pyrazine
- AKOS015918532
- DB-076725
- MDL： MFCD12405959
- Inchi： 1S/C10H10ClN3/c11-9-8-6-13-10(7-2-1-3-7)14(8)5-4-12-9/h4-7H,1-3H2
- InChI Key： QKTHPZLWERNYEN-UHFFFAOYSA-N
- SMILES： ClC1C2=CN=C(C3CCC3)N2C=CN=1

Computed Properties

Exact Mass: 207.056
Monoisotopic Mass: 207.056
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 219
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 30.2A^2
XLogP3: 2.9

Experimental Properties

Density: 1.50

8-Chloro-3-cyclobutylimidazo[1,5-a]pyrazine Pricemore >>

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Chemenu	CM168942-1g	8-chloro-3-cyclobutylimidazo[1,5-a]pyrazine	867166-09-4	95%	1g	$***	2023-05-29
Alichem	A099002853-1g	8-Chloro-3-cyclobutylimidazo[1,5-a]pyrazine	867166-09-4	95%	1g	$1014.00	2023-08-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ0739-100MG	8-chloro-3-cyclobutylimidazo[1,5-a]pyrazine	867166-09-4	95%	100MG	￥ 1,564.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ0739-250MG	8-chloro-3-cyclobutylimidazo[1,5-a]pyrazine	867166-09-4	95%	250MG	￥ 2,494.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ0739-500MG	8-chloro-3-cyclobutylimidazo[1,5-a]pyrazine	867166-09-4	95%	500MG	￥ 4,158.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ0739-1G	8-chloro-3-cyclobutylimidazo[1,5-a]pyrazine	867166-09-4	95%	1g	￥ 6,237.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ0739-5G	8-chloro-3-cyclobutylimidazo[1,5-a]pyrazine	867166-09-4	95%	5g	￥ 18,711.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ0739-100mg	8-chloro-3-cyclobutylimidazo[1,5-a]pyrazine	867166-09-4	95%	100mg	￥1706.0	2024-04-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ0739-250mg	8-chloro-3-cyclobutylimidazo[1,5-a]pyrazine	867166-09-4	95%	250mg	￥2722.0	2024-04-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ0739-500mg	8-chloro-3-cyclobutylimidazo[1,5-a]pyrazine	867166-09-4	95%	500mg	￥4536.0	2024-04-16